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Compound of Interest

Compound Name: 2-lodophenylboronic acid
CAS No.: 1008106-86-2
Cat. No.: B1360912
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key spectroscopic data for 2-
lodophenylboronic acid (CsHeBIO2), a versatile reagent in organic synthesis, particularly in
Suzuki-Miyaura cross-coupling reactions. Understanding its spectroscopic profile is crucial for
identity confirmation, purity assessment, and reaction monitoring. This document outlines the
expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
data, provides generalized experimental protocols, and illustrates a typical analytical workflow.

Chemical Structure and Properties

¢ |[UPAC Name: (2-iodophenyl)boronic acid[1]
e CAS Number: 1008106-86-2[2][3]
e Molecular Formula: CeHeBIO2[1][4]

¢ Molecular Weight: 247.83 g/mol [1][2][3]
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e Monoisotopic Mass: 247.95056 Da[1]
o Appearance: Typically a solid[2]

e Melting Point: 189-194 °C[2][3]

Spectroscopic Data

The following sections present the predicted and characteristic spectroscopic data for 2-
lodophenylboronic acid. It is important to note that boronic acids can exist in equilibrium with
their cyclic anhydride trimers (boroxines), which can lead to broader signals in NMR and
additional peaks in IR and MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for the structural elucidation of 2-lodophenylboronic acid.
Spectra are typically recorded in deuterated solvents such as DMSO-de or Methanol-da.

Table 1: Predicted *H NMR Spectroscopic Data for 2-lodophenylboronic acid

Chemical Shift (8)

Multiplicity Integration Assignment

Ppm
~8.2-8.5 Broad Singlet 2H B(OH)2

Ar-H (ortho to -
~7.8-7.9 Doublet of Doublets 1H

B(OH)z2)
~7.4-75 Triplet of Doublets 1H Ar-H (parato -I)
~7.1-7.2 Triplet of Doublets 1H Ar-H (meta to -I)
~7.9-8.0 Doublet of Doublets 1H Ar-H (ortho to -1)

Note: The B(OH)z protons are exchangeable and may not always be observed or may appear
as a very broad signal depending on the solvent and water content.

Table 2: Predicted 3C NMR Spectroscopic Data for 2-lodophenylboronic acid
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Chemical Shift (8) ppm Assighment
~145 - 148 C-l
~137-139 Ar-C
~132-134 Ar-C
~130-131 Ar-C

~128 - 129 Ar-C

Not Observed or Broad C-B(OH)2

Note: The carbon atom directly attached to the boron (C-B) often exhibits a very broad signal or
may not be observed due to quadrupolar relaxation of the boron nucleus.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the key functional groups present in the molecule. The
spectrum of solid 2-lodophenylboronic acid is typically obtained using a KBr pellet.

Table 3: Characteristic IR Absorption Bands for 2-lodophenylboronic acid

Wavenumber (cm~12) Intensity Assignment

O-H stretch (from B(OH)2),

3500 - 3200 Strong, Broad often indicating hydrogen
bonding

3100 - 3000 Medium Aromatic C-H stretch

1600 - 1585 Medium Aromatic C=C ring stretch

1500 - 1400 Medium Aromatic C=C ring stretch

1380 - 1320 Strong B-O stretch

1100 - 1000 Medium In-plane C-H bend

900 - 675 Strong Out-of-plane C-H bend

~750 Strong C-I stretch
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Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of the
molecule. Electron lonization (EIl) or Electrospray lonization (ESI) are common techniques. Due
to the propensity of boronic acids to dehydrate, derivatization is sometimes employed for
analysis.

Table 4: Predicted Mass Spectrometry Data (m/z) for 2-lodophenylboronic acid

m/z Value lon Formula Interpretation

248 [CeHeBIO2]* Molecular ion (M+)

230 [CeHsBI(O)]* Loss of H20 from M+
204 [CeHal]* Loss of B(OH)2 from M+
127 [+ lodine cation

Phenyl cation (from loss of |

77 [Caa]” and B(OH)2)

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data described above.
Instrument parameters should be optimized for the specific equipment used.

NMR Spectroscopy Protocol

o Sample Preparation: Dissolve approximately 5-10 mg of 2-lodophenylboronic acid in 0.6-
0.7 mL of a suitable deuterated solvent (e.g., DMSO-ds, CD30OD) in a standard 5 mm NMR
tube. Sonication may be required to aid dissolution.

e Instrument: A 400 MHz or 500 MHz NMR spectrometer.
e 'H NMR Acquisition:
o Pulse Program: Standard single-pulse sequence.

o Number of Scans: 16-64, depending on concentration.
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o Relaxation Delay: 1-2 seconds.

o Spectral Width: 0-12 ppm.

e 13C NMR Acquisition:

o

Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

Number of Scans: 1024 or more, as 13C has a low natural abundance.

[¢]

[¢]

Relaxation Delay: 2-5 seconds.

[e]

Spectral Width: 0-200 ppm.

o Data Processing: Apply Fourier transformation, phase correction, and baseline correction to
the acquired Free Induction Decay (FID). Reference the spectrum to the residual solvent
peak.

IR Spectroscopy Protocol

o Sample Preparation (KBr Pellet):

o Grind a small amount (~1-2 mg) of 2-lodophenylboronic acid with ~100-200 mg of dry,
spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle until a
fine, homogeneous powder is obtained.

o Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several
minutes to form a transparent or translucent pellet.

e Instrument: Fourier Transform Infrared (FTIR) Spectrometer.

e Acquisition:

o

Place the KBr pellet in the sample holder of the spectrometer.

[¢]

Record a background spectrum of the empty sample compartment.

[¢]

Record the sample spectrum over a range of 4000-400 cm™1.
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o Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

o Data Processing: The sample spectrum is automatically ratioed against the background
spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (ESI-MS) Protocol

o Sample Preparation: Prepare a dilute solution of 2-lodophenylboronic acid (~1-10 pug/mL)
in a suitable solvent system, such as a mixture of acetonitrile and water or methanol. A small
amount of formic acid (for positive ion mode) or ammonium hydroxide (for negative ion
mode) can be added to aid ionization.

e Instrument: An Electrospray lonization Mass Spectrometer (ESI-MS), often coupled with a
liquid chromatograph (LC) or a direct infusion pump.

e Acquisition (Positive lon Mode):

o

lonization Mode: Electrospray lonization (ESI), Positive.

[¢]

Capillary Voltage: 3-4 kV.

[¢]

Nebulizing Gas (N2): Flow rate and temperature optimized for the instrument.

[e]

Mass Range: m/z 50-500.

o Data Processing: The resulting mass spectrum will show the mass-to-charge ratio of the ions
generated. The molecular ion may be observed as protonated [M+H]* or as adducts with
sodium [M+Na]* or potassium [M+K]*.

Visualization of Analytical Workflow

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a
chemical compound like 2-lodophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. 2-lodophenylboronic acid = 95 1008106-86-2 [sigmaaldrich.com]

e 3.1008106-86-2 CAS MSDS (2-I0DOPHENYLBORONIC ACID) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

e 4. scbt.com [scht.com]

e To cite this document: BenchChem. [Spectroscopic Characterization of 2-lodophenylboronic
Acid: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360912/docs#spectroscopic-characterization-of-2-
iodophenylboronic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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